molecular formula C18H20ClNO3 B270225 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide

Cat. No. B270225
M. Wt: 333.8 g/mol
InChI Key: NDLVGJUXMHLIEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide, also known as A-836,339, is a synthetic compound that belongs to the class of drugs called cannabinoid receptor agonists. It was developed as a potential treatment for various medical conditions, including pain, inflammation, and neurological disorders. In

Scientific Research Applications

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in preclinical studies, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has been found to have neuroprotective effects, suggesting its potential use in the treatment of neurological disorders such as multiple sclerosis and Parkinson's disease.

Mechanism of Action

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide acts as a selective agonist of the cannabinoid receptor type 2 (CB2), which is predominantly expressed in immune cells and peripheral tissues. Activation of CB2 receptors by 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines, resulting in reduced inflammation and pain. Additionally, 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has been shown to modulate the activity of microglia, immune cells in the brain that play a key role in neuroinflammation.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, while increasing the production of anti-inflammatory cytokines such as interleukin-10. 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. Additionally, 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has been found to protect against neuroinflammation and neurodegeneration in animal models of multiple sclerosis and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has several advantages for use in lab experiments. It is a highly selective CB2 agonist, meaning it can be used to specifically target CB2 receptors without affecting CB1 receptors, which are primarily expressed in the brain and are associated with psychoactive effects. Additionally, 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide has been shown to have good oral bioavailability and pharmacokinetic properties, making it suitable for use in animal models. However, one limitation of 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide is its relatively short half-life, which may limit its effectiveness in some experimental settings.

Future Directions

There are several potential future directions for research on 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide. One area of interest is the development of novel formulations or delivery methods to improve the pharmacokinetic properties of the compound. Another potential direction is the investigation of the effects of 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide in human clinical trials, particularly in the treatment of chronic pain and inflammation. Additionally, further research is needed to elucidate the precise mechanisms of action of 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide in the brain and to explore its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide involves several steps, including the reaction of 4-chlorophenol with 4-ethoxybenzaldehyde to form 4-(4-chlorophenoxy)-4'-ethoxybenzophenone. This intermediate is then reacted with 2-methylpropanamide in the presence of a catalyst to produce 2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide. The synthesis method has been optimized to ensure high yields and purity of the final product.

properties

Product Name

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide

Molecular Formula

C18H20ClNO3

Molecular Weight

333.8 g/mol

IUPAC Name

2-(4-chlorophenoxy)-N-(4-ethoxyphenyl)-2-methylpropanamide

InChI

InChI=1S/C18H20ClNO3/c1-4-22-15-11-7-14(8-12-15)20-17(21)18(2,3)23-16-9-5-13(19)6-10-16/h5-12H,4H2,1-3H3,(H,20,21)

InChI Key

NDLVGJUXMHLIEZ-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Origin of Product

United States

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